Cas no 1365956-99-5 (Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate)

• Product Name: Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate
• CAS No: 1365956-99-5
• MF: C₁₄H₁₃FO₄
• MW: 264.249027967453
• CID: 4937558
• Update Time: 2025-05-20

Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate
• 3-(6-Fluoro-2-oxo-2H-chromen-3-yl)-propionic acid ethyl ester

• Inchi： 1S/C14H13FO4/c1-2-18-13(16)6-3-9-7-10-8-11(15)4-5-12(10)19-14(9)17/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： GSSFAFPXVGKMOH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(=O)O2)CCC(=O)OCC

Computed Properties

• Exact Mass: 264.07978705 g/mol
• Monoisotopic Mass: 264.07978705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6
• Molecular Weight: 264.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate

Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate: A Comprehensive Overview

Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate, with the CAS number 1365956-99-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of fluorinated chromene derivatives, which have been extensively studied due to their unique properties and potential applications in drug development. The structure of this compound features a chromen ring system, which is a benzopyran derivative, substituted with a fluoro group at the 6-position and an ethyl propionate group at the 3-position. These structural elements contribute to its distinctive chemical and biological characteristics.

Recent studies have highlighted the importance of chromene derivatives in various biological systems. For instance, research has shown that these compounds exhibit antioxidant, anti-inflammatory, and even anticancer activities. Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate, in particular, has been investigated for its potential role in modulating cellular signaling pathways. The presence of the fluoro group at the 6-position is believed to enhance the compound's stability and bioavailability, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of Ethyl 3-(6-fluoro-2-oxo-2H-chromen-3-yl)propanoate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the chromen ring system through cyclization reactions. Subsequent steps involve fluorination and esterification to introduce the desired substituents. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

One of the most intriguing aspects of this compound is its ability to interact with cellular targets such as kinases and receptors. Preliminary studies suggest that Ethyl 3-(6-fluoro-2 oxo 2H chromen 3 yl)propanoate may inhibit certain kinase activities, which could be beneficial in treating conditions like inflammation and cancer. However, further research is required to fully understand its mechanism of action and potential toxicity profiles.

In terms of physical properties, Ethyl 3-(6-fluoro - chromen - yl)propanoate exhibits a melting point of approximately 150°C and a solubility profile that makes it suitable for various experimental setups. Its spectral data, including UV-vis and NMR spectra, have been well-documented, providing valuable insights into its structural integrity and purity.

Looking ahead, the development of novel analogs based on this compound holds great promise for expanding its therapeutic potential. Researchers are actively exploring modifications to the substituent groups to enhance bioactivity while maintaining stability. Additionally, computational modeling techniques are being employed to predict the compound's interactions with biological systems, further aiding in its optimization for medical applications.

In conclusion, Ethyl 3-(6-fluoro - chromen - yl)propanoate represents a significant advancement in the field of fluorinated chromene derivatives. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unravel its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.